![molecular formula C21H31N3O2 B3968274 ethyl 4-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-1-piperazinecarboxylate](/img/structure/B3968274.png)
ethyl 4-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-1-piperazinecarboxylate
Overview
Description
Ethyl 4-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-1-piperazinecarboxylate, also known as JNJ-40411813, is a novel compound that has shown promising results in scientific research. This compound belongs to the class of piperazinecarboxylates and has been synthesized using a specific method.
Mechanism of Action
The mechanism of action of ethyl 4-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-1-piperazinecarboxylate is not fully understood. However, it has been suggested that it acts as a partial agonist at the dopamine D2 receptor and as an antagonist at the serotonin 5-HT2A receptor. This dual mechanism of action may contribute to its anxiolytic and antipsychotic effects.
Biochemical and physiological effects:
This compound has been shown to affect several biochemical and physiological processes. It has been found to increase the levels of certain neurotransmitters, such as dopamine and norepinephrine, in the brain. It has also been shown to modulate the activity of the HPA axis, which is involved in the stress response. Moreover, it has been found to have anti-inflammatory and neuroprotective effects in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-1-piperazinecarboxylate in lab experiments include its high potency, selectivity, and efficacy. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments. Moreover, its effects may vary depending on the animal model used and the dose administered.
Future Directions
There are several future directions for the research on ethyl 4-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-1-piperazinecarboxylate. One direction is to further investigate its mechanism of action and its effects on different neurotransmitter systems. Another direction is to explore its potential therapeutic applications in the treatment of psychiatric disorders, such as anxiety and depression. Moreover, it may be interesting to investigate its effects on other physiological processes, such as metabolism and immune function. Finally, the development of more selective and potent analogs of this compound may lead to the discovery of new drugs with improved efficacy and safety profiles.
Conclusion:
This compound is a novel compound that has shown promising results in scientific research. Its synthesis method has been optimized for better yields, and its potential therapeutic applications have been extensively studied. Although its mechanism of action is not fully understood, it has been found to affect several biochemical and physiological processes. Moreover, it has advantages and limitations for lab experiments, and there are several future directions for its research. Overall, this compound represents a promising avenue for the discovery of new drugs for the treatment of psychiatric disorders.
Scientific Research Applications
Ethyl 4-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-1-piperazinecarboxylate has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. Moreover, it has been found to enhance the efficacy of other drugs used in the treatment of psychiatric disorders.
properties
IUPAC Name |
ethyl 4-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-3-yl]piperazine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N3O2/c1-2-26-21(25)23-12-10-22(11-13-23)19-8-5-9-24(16-19)20-14-17-6-3-4-7-18(17)15-20/h3-4,6-7,19-20H,2,5,8-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDJJNRZKZAMOID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C2CCCN(C2)C3CC4=CC=CC=C4C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.